Cas no 1823895-33-5 (3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride)

• Product Name: 3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
• CAS No: 1823895-33-5
• MF: C₁₀H₁₇ClN₄S
• MW: 260.786779165268
• CID: 5719311
• PubChem ID: 72716480
• Update Time: 2025-07-20

3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2167-0482
• 3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride
• 1823895-33-5
• AKOS026746853
• EN300-241285

• Inchi： 1S/C10H16N4S.ClH/c1-14-6-11-13-10(14)15-9-4-7-2-3-8(5-9)12-7;/h6-9,12H,2-5H2,1H3;1H
• InChI Key： CQAAAUZVNLHJQX-UHFFFAOYSA-N
• SMILES： Cl.S(C1=NN=CN1C)C1CC2CCC(C1)N2

Computed Properties

• Exact Mass: 260.0862454g/mol
• Monoisotopic Mass: 260.0862454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų

Additional information on 3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride

Comprehensive Overview of 3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1823895-33-5)

The compound 3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride (CAS No. 1823895-33-5) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex bicyclic framework, combined with a 1,2,4-triazole moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential due to its distinctive sulfanyl linkage and azabicyclo[3.2.1]octane core, which are known to influence biological activity.

One of the key reasons for the growing interest in this compound is its relevance to central nervous system (CNS) drug development. The 8-azabicyclo[3.2.1]octane scaffold is structurally similar to tropane alkaloids, which are often associated with neuromodulatory effects. This has led to speculation about its potential applications in addressing neurological disorders, a hot topic in modern medicine. Additionally, the presence of the 4-methyl-4H-1,2,4-triazole group introduces possibilities for interactions with enzymes and receptors, further broadening its scope.

From a synthetic chemistry perspective, the compound's CAS No. 1823895-33-5 serves as a critical identifier for researchers seeking to replicate or modify its structure. The sulfanyl bridge between the triazole and bicyclic components is particularly noteworthy, as it may enhance stability or bioavailability—a common focus in medicinal chemistry optimization. Recent trends in AI-driven drug design have also highlighted such hybrid structures as valuable for virtual screening and molecular docking studies.

Another area of interest is the compound's potential role in antibacterial or antifungal research. Triazole derivatives are well-documented for their antimicrobial properties, and the combination with a rigid bicyclic system could lead to novel mechanisms of action. This aligns with the urgent global need for new antimicrobial agents, a frequently searched topic in scientific and public health circles. The hydrochloride salt form (hydrochloride) further improves solubility, a practical advantage for formulation scientists.

In terms of chemical stability and storage conditions, the compound's behavior under various environmental factors remains an active area of study. Researchers often inquire about its degradation pathways or compatibility with excipients—a concern shared by many in the pharmaceutical manufacturing sector. The 1,2,4-triazole ring, in particular, may influence photostability, a consideration for product development.

Beyond its immediate applications, the compound's synthetic accessibility is a subject of discussion in organic chemistry forums. Questions about step-by-step synthesis or alternative routes are common among chemists aiming to scale up production. The azabicyclo[3.2.1]octane core, while challenging to construct, offers opportunities for stereochemical control—a prized feature in asymmetric synthesis.

As the scientific community continues to explore 3-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-8-azabicyclo[3.2.1]octane hydrochloride, its versatility keeps it at the forefront of interdisciplinary research. Whether in computational chemistry, preclinical studies, or material science, this compound exemplifies the innovation driving modern chemical sciences forward.